Cas no 86259-32-7 (methyl 2-(1,3-dioxaindan-5-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(1,3-dioxaindan-5-yl)-2-hydroxyacetate
• CAS No: 86259-32-7
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 5889433
• PubChem ID: 273389
• Update Time: 2023-11-27

methyl 2-(1,3-dioxaindan-5-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-acetic acid, α-hydroxy-, methyl ester
• Methyl 2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxyacetate
• AKOS011495903
• CS-0346795
• NSC118620
• methyl 2-(1,3-dioxaindan-5-yl)-2-hydroxyacetate
• methyl 2-(1,3-benzodioxol-5-yl)-2-hydroxyacetate
• 3,4-(methylenedioxy)mandelic acid methyl ester
• NSC-118620
• ZJXPBEXOGWFULD-UHFFFAOYSA-N
• methyl 1,3-benzodioxol-5-yl(hydroxy)acetate
• 86259-32-7
• SCHEMBL805660
• EN300-1996329

• Inchi： 1S/C10H10O5/c1-13-10(12)9(11)6-2-3-7-8(4-6)15-5-14-7/h2-4,9,11H,5H2,1H3
• InChI Key： ZJXPBEXOGWFULD-UHFFFAOYSA-N
• SMILES： C(C1C=CC2OCOC=2C=1)(O)C(=O)OC

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Melting Point: 99 °C
• Boiling Point: 161 °C(Press: 4 Torr)
• pka: 12.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles